Cas no 61407-20-3 (Ethanone, 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxy-)

Ethanone, 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxy- structure
61407-20-3 structure
Product Name:Ethanone, 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxy-
CAS No:61407-20-3
MF:C11H14O4
MW:210.226463794708
CID:480511
PubChem ID:20557354
Update Time:2025-04-19

Ethanone, 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxy-
    • 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxyethanone
    • 61407-20-3
    • 1-(4,5-Dimethoxy-2-methylphenyl)-2-hydroxyethan-1-one
    • DTXSID60608662
    • SCHEMBL11321060
    • Inchi: 1S/C11H14O4/c1-7-4-10(14-2)11(15-3)5-8(7)9(13)6-12/h4-5,12H,6H2,1-3H3
    • InChI Key: PJPKTFYSIKFBSB-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(C)=C(C(CO)=O)C=1)OC

Computed Properties

  • Exact Mass: 210.08922
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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